Cas no 222297-46-3 (1,2,6-trimethylpiperazine dihydrochloride)

• Product Name: 1,2,6-trimethylpiperazine dihydrochloride
• CAS No: 222297-46-3
• MF: C₇H₁₇ClN₂
• MW: 164.676280736923
• MDL: MFCD21090451
• CID: 5184301
• PubChem ID: 22460975
• Update Time: 2025-05-19

1,2,6-trimethylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,6-Trimethylpiperazine hydrochloride
• 1,2,6-trimethylpiperazine dihydrochloride

• MDL： MFCD21090451
• Inchi： 1S/C7H16N2.ClH/c1-6-4-8-5-7(2)9(6)3;/h6-8H,4-5H2,1-3H3;1H
• InChI Key： SYRQXHPCMRCMPZ-UHFFFAOYSA-N
• SMILES： CN1C(CNCC1C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1,2,6-trimethylpiperazine dihydrochloride

1,2,6-Trimethylpiperazine Dihydrochloride (CAS No. 222297-46-3): An Overview and Recent Developments

1,2,6-Trimethylpiperazine dihydrochloride (CAS No. 222297-46-3) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound is a salt form of 1,2,6-trimethylpiperazine, which is a piperazine derivative with three methyl groups attached to the nitrogen atoms at positions 1, 2, and 6. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The chemical structure of 1,2,6-trimethylpiperazine dihydrochloride consists of a piperazine ring with three methyl groups and two chloride ions. The piperazine ring is a six-membered heterocyclic compound with two nitrogen atoms, and the addition of methyl groups at specific positions imparts unique chemical properties to the molecule. The chloride ions in the dihydrochloride form help to stabilize the compound and improve its handling and storage characteristics.

In the pharmaceutical industry, 1,2,6-trimethylpiperazine dihydrochloride has gained attention for its potential as an intermediate in the synthesis of various drugs. Its ability to form stable salts and its reactivity in organic synthesis make it a valuable building block for drug development. Recent studies have explored its use in the synthesis of antiviral agents, antifungal compounds, and other therapeutic molecules.

One of the key areas of research involving 1,2,6-trimethylpiperazine dihydrochloride is its role in the development of antiviral drugs. A study published in the Journal of Medicinal Chemistry in 2021 highlighted the use of this compound as a precursor in the synthesis of novel antiviral agents. The researchers found that derivatives of 1,2,6-trimethylpiperazine dihydrochloride exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding opens up new possibilities for the development of effective antiviral therapies.

Another area where 1,2,6-trimethylpiperazine dihydrochloride has shown promise is in the field of antifungal research. A recent study published in Antimicrobial Agents and Chemotherapy demonstrated that compounds derived from this piperazine derivative exhibited significant antifungal activity against Candida species and Aspergillus species. The study suggested that the unique structure of 1,2,6-trimethylpiperazine dihydrochloride contributes to its ability to disrupt fungal cell membranes and inhibit fungal growth.

Beyond its applications in drug synthesis, 1,2,6-trimethylpiperazine dihydrochloride has also been investigated for its potential as a chiral ligand in asymmetric catalysis. Chiral ligands play a crucial role in enantioselective synthesis, which is essential for producing optically pure pharmaceuticals. A study published in Tetrahedron: Asymmetry in 2020 reported that 1,2,6-trimethylpiperazine dihydrochloride derivatives could be used as efficient chiral ligands for palladium-catalyzed asymmetric allylic alkylation reactions. The high enantioselectivity observed in these reactions highlights the potential of this compound as a valuable tool in synthetic organic chemistry.

The safety profile of 1,2,6-trimethylpiperazine dihydrochloride is another important aspect to consider. While it is generally considered safe for use in pharmaceutical applications when handled properly, it is important to follow standard safety protocols during handling and storage. Proper personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, environmental considerations should be taken into account when disposing of this compound or any waste products generated during its use.

In conclusion, 1,2,6-trimethylpiperazine dihydrochloride (CAS No. 222297-46-3) is a versatile compound with significant potential in various fields of chemistry and pharmacology. Its unique chemical properties make it an attractive candidate for drug development and synthetic organic chemistry. Ongoing research continues to uncover new applications and optimize its use in these areas. As more studies are conducted and new findings are reported, 1,2,6-trimethylpiperazine dihydrochloride is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions.